1-ethyl-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione

• IUPAC Name: 1-ethyl-3-(4-ethylpiperazin-1-yl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C12H21N3O2/c1-3-13-5-7-14(8-6-13)10-9-11(16)15(4-2)12(10)17/h10H,3-9H2,1-2H3
• InChI Key: PPCBGCXTKTYXCZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2CC(=O)N(C2=O)CC
• Molecular Formula: C12H21N3O2
• Molecular Weight: 239.31 g/mol

Description

1-Ethyl-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione, also known as Etazene, is a potent synthetic opioid that has gained attention in recent years due to its abuse potential and potential for addiction. This substance has been classified as a Schedule I drug in the United States, indicating that it has a high potential for abuse and no accepted medical use. Despite its legal status, research on Etazene is ongoing to better understand its chemical properties and potential applications in the future.

Mechanism of Action

1-ethyl-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione acts on the mu-opioid receptor in the brain, producing a range of effects including pain relief, sedation, and euphoria. It is believed that 1-ethyl-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione acts through a similar mechanism to other opioids, by binding to the receptor and activating downstream signaling pathways that modulate the release of neurotransmitters like dopamine and serotonin.
Biochemical and Physiological Effects:
1-ethyl-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione has a range of biochemical and physiological effects on the body, including pain relief, sedation, and respiratory depression. These effects are similar to other opioids, and can lead to addiction and overdose in some individuals. 1-ethyl-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione has also been shown to produce negative effects on the immune system, potentially increasing susceptibility to infection and disease.

Advantages and Limitations for Lab Experiments

1-ethyl-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione has a number of advantages for use in lab experiments, including its potent analgesic effects and ability to bind selectively to the mu-opioid receptor. However, its high potential for abuse and addiction make it difficult to use in certain settings, and it is important to use caution when handling this substance in the lab.

Future Directions

There are a number of potential future directions for research on 1-ethyl-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione, including the development of new opioid drugs that are safer and less addictive, as well as the identification of new targets for pain relief and addiction treatment. Additionally, further research is needed to better understand the biochemical and physiological effects of 1-ethyl-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione, and to develop effective strategies for preventing addiction and overdose.

Scientific Research Applications

1-ethyl-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione has been used in scientific research to understand its effects on the central nervous system and to better understand the mechanisms that underlie opioid addiction. Studies have shown that 1-ethyl-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione binds to the mu-opioid receptor in the brain, producing analgesic and euphoric effects similar to other opioids like morphine and fentanyl.